Heterogeneous catalysts of hydrogenation

Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n07ABEH000413

Abstract

The main types of heterogeneous catalysts used for hydrogenation, the methods for their preparation, and the structure and chemistry of their surfaces are considered, as well as the catalytic activity and the mechanism of action in the hydrogenation of unsaturated and aromatic compounds, of CO, and of carbonyl compounds and in the hydrorefining of fuels. Chief attention is paid to supported Ni catalysts, to the methods for their preparation and physicochemical studies, and to the development of novel catalytic systems through modification. A novel type of catalyst for hydrogenation, viz. metal carbides, is described. Some aspects of the mechanochemical treatment of hydrogenation catalysts, including in situ methods, are discussed. Sulfide catalysts for hydrotreating are also discussed in detail. The bibliography includes 340 references.

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